molecular formula C11H8N4O B8771607 2-Amino-6-oxo-4-phenyl-1,6-dihydropyrimidine-5-carbonitrile

2-Amino-6-oxo-4-phenyl-1,6-dihydropyrimidine-5-carbonitrile

Cat. No.: B8771607
M. Wt: 212.21 g/mol
InChI Key: FOSZENPYKBPMAO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Amino-6-oxo-4-phenyl-1,6-dihydropyrimidine-5-carbonitrile is a useful research compound. Its molecular formula is C11H8N4O and its molecular weight is 212.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H8N4O

Molecular Weight

212.21 g/mol

IUPAC Name

2-amino-6-oxo-4-phenyl-1H-pyrimidine-5-carbonitrile

InChI

InChI=1S/C11H8N4O/c12-6-8-9(7-4-2-1-3-5-7)14-11(13)15-10(8)16/h1-5H,(H3,13,14,15,16)

InChI Key

FOSZENPYKBPMAO-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C2=C(C(=O)NC(=N2)N)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

Benzaldehyde (15 g, 141.3 mmol, 1 eq), guanidine carbonate (25.47 g, 141.3 mmol, 1 eq), ethyl cyanoacetate (15.99 g, 141.3 mmol, 1 eq) and anhydrous sodium acetate (11.59 g, 141.3 mmol, 1 eq) were added to 300 ml anhydrous pyridine and refluxed for 4 hours. The reaction was then cooled to room temperature and the solvent was removed under reduced pressure. The brown residue was triturated with 400 ml aqueous acetic acid (30%) and filtered off. The yellow solid was then triturated with 300 ml diethyl ether and filtered off to yield 2-amino-6-oxo-4-phenyl-1,6-dihydro-pyrimidine-5-carbonitrile as an off-white solid.
Quantity
15 g
Type
reactant
Reaction Step One
Quantity
25.47 g
Type
reactant
Reaction Step One
Quantity
15.99 g
Type
reactant
Reaction Step One
Quantity
11.59 g
Type
reactant
Reaction Step One
Quantity
300 mL
Type
solvent
Reaction Step One

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